(6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C26H25N5O2S
• Molecular Weight: 471.6 g/mol
• IUPAC Name: (6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C26H25N5O2S/c32-23-14-8-7-13-22(23)25-27-28-26(31(25)21-11-5-2-6-12-21)34-19-24(33)30-17-15-29(16-18-30)20-9-3-1-4-10-20/h1-14,27H,15-19H2/b25-22+
• InChI Key: FNLMOFFLNDZYTI-YYDJUVGSSA-N
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NN/C(=C\4/C=CC=CC4=O)/N3C5=CC=CC=C5
• SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NNC(=C4C=CC=CC4=O)N3C5=CC=CC=C5

Description

(6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. The compound is a member of the triazole family and has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of (6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes or by modulating the expression of specific genes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that (6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one has several biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and to reduce inflammation in animal models. It has also been shown to have antimicrobial activity against a variety of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of (6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one is its versatility in scientific research. The compound has been investigated for its potential use in a variety of applications, including cancer therapy, anti-inflammatory agents, and antimicrobial agents. However, one of the main limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on (6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one. One potential area of research is the development of more efficient synthesis methods for the compound. Another area of research is the investigation of the compound's potential use in the treatment of neurological disorders. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of (6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one has been achieved using various methods. One of the most common methods involves the reaction of 4-phenyl-1H-1,2,4-triazole-3-thiol with 2-bromo-1-(4-phenylpiperazin-1-yl)ethanone in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with cyclohexane-1,3-dione to yield the final product.

Scientific Research Applications

(6Z)-6-[3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one has potential applications in several areas of scientific research. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.